Cas no 2138262-33-4 (tert-butyl 5-(6-methylpyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-(6-methylpyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2138262-33-4
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5896636
• PubChem ID: 165946068
• Update Time: 2025-08-01

tert-butyl 5-(6-methylpyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786594
• 2138262-33-4
• tert-butyl 5-(6-methylpyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C13H16N4O2/c1-8-5-6-9(7-14-8)10-11(16-17-15-10)12(18)19-13(2,3)4/h5-7H,1-4H3,(H,15,16,17)
• InChI Key： WVGQHQDZUMXLAA-UHFFFAOYSA-N
• SMILES： O(C(C1C(C2C=NC(C)=CC=2)=NNN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.12732577g/mol
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl 5-(6-methylpyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate

Research Brief on tert-butyl 5-(6-methylpyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2138262-33-4)

The compound tert-butyl 5-(6-methylpyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2138262-33-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the triazole and pyridine moieties, make it a promising candidate for further investigation.

Recent studies have highlighted the efficient synthesis of tert-butyl 5-(6-methylpyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This method offers high yields and excellent regioselectivity, making it a preferred route for large-scale production. The compound's stability under various conditions has also been confirmed, which is crucial for its potential use in pharmaceutical formulations. Researchers have noted that the tert-butyl ester group enhances the compound's solubility in organic solvents, facilitating further derivatization.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl 5-(6-methylpyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate exhibits moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. Molecular docking simulations suggest that the compound binds to the ATP-binding site of these kinases, potentially disrupting their activity. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential as a building block for the development of more complex molecules. Its triazole core is known to participate in various bioorthogonal reactions, making it a valuable tool for chemical biology applications. Recent reports have explored its use in the synthesis of targeted drug conjugates and fluorescent probes, highlighting its versatility. The 6-methylpyridin-3-yl moiety further enhances its binding affinity to biological targets, as evidenced by several structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Researchers are currently investigating modifications to the tert-butyl ester group to improve metabolic stability. Additionally, efforts are underway to explore the compound's interactions with other biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels, to broaden its therapeutic potential.

In conclusion, tert-butyl 5-(6-methylpyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS: 2138262-33-4) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its demonstrated biological activity, positions it as a valuable candidate for further drug discovery efforts. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in targeted therapies and chemical biology.